Cas no 1785541-95-8 ()

• CAS No: 1785541-95-8
• MF: C₅H₄BrClN₂O
• MW: 223.455059051514
• CID: 5735859
• PubChem ID: 84789340
• Update Time: 2023-11-08

Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanol, 5-bromo-2-chloro-
• 1785541-95-8
• (5-Bromo-2-chloropyrimidin-4-yl)methanol

• Inchi： 1S/C5H4BrClN2O/c6-3-1-8-5(7)9-4(3)2-10/h1,10H,2H2
• InChI Key： WXVPZWWUFMDLML-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1CO)Cl

Computed Properties

• Exact Mass: 221.91955g/mol
• Monoisotopic Mass: 221.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų